Cas no 61773-06-6 (Benzo[h]quinoline, 2-chloro-4-methyl-)
61773-06-6 structure
Product Name:Benzo[h]quinoline, 2-chloro-4-methyl-
CAS No:61773-06-6
MF:C14H10ClN
MW:227.688902378082
CID:466660
PubChem ID:269163
Update Time:2025-04-19
Benzo[h]quinoline, 2-chloro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[h]quinoline, 2-chloro-4-methyl-
- 2-chloro-4-methylbenzo[h]quinoline
- 2-chlor-4-methylbenzo<h>-quinoline
- 61773-06-6
- NSC-109757
- 2-chloranyl-4-methyl-benzo[h]quinoline
- A833648
- NSC109757
- DTXSID60296528
-
- Inchi: 1S/C14H10ClN/c1-9-8-13(15)16-14-11(9)7-6-10-4-2-3-5-12(10)14/h2-8H,1H3
- InChI Key: VLMGKKNZLLTOGT-UHFFFAOYSA-N
- SMILES: ClC1=CC(C)=C2C=CC3C=CC=CC=3C2=N1
Computed Properties
- Exact Mass: 227.05000
- Monoisotopic Mass: 227.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 4.34980
Benzo[h]quinoline, 2-chloro-4-methyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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